Cas no 1891135-31-1 (2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol)

• Product Name: 2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol
• CAS No: 1891135-31-1
• MF: C₉H₁₀F₂OS
• MW: 204.236908435822
• CID: 5936815
• PubChem ID: 117292565
• Update Time: 2025-06-24

2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol
• 1891135-31-1
• EN300-1952494
• 2-{4-[(difluoromethyl)sulfanyl]phenyl}ethan-1-ol

• Inchi： 1S/C9H10F2OS/c10-9(11)13-8-3-1-7(2-4-8)5-6-12/h1-4,9,12H,5-6H2
• InChI Key： RANNRBJJCGDVIE-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)CCO

Computed Properties

• Exact Mass: 204.04204244g/mol
• Monoisotopic Mass: 204.04204244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.5Ų

Additional information on 2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol

Introduction to 2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol (CAS No. 1891135-31-1)

2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol, with the CAS number 1891135-31-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group and a sulfanylphenyl moiety, which contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol consists of a phenyl ring substituted with a difluoromethyl sulfanyl group at the para position, and an ethan-1-ol moiety attached to the phenyl ring. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The sulfanyl group, on the other hand, can participate in various chemical reactions and interactions, making this compound a versatile candidate for drug development.

Recent studies have highlighted the potential of 2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating oxidative stress and inflammation pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol significantly reduced oxidative stress in neuronal cells, thereby protecting them from damage induced by reactive oxygen species (ROS).

In addition to its neuroprotective properties, 2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative and proapoptotic activities against various cancer cell lines. A study conducted at the National Cancer Institute found that 2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol inhibited the growth of breast cancer cells by inducing apoptosis and blocking cell cycle progression. These findings suggest that this compound could be a valuable lead for developing new anticancer agents.

The pharmacokinetic properties of 2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol have also been investigated to assess its potential as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can readily cross biological membranes, including the blood-brain barrier (BBB). This makes it particularly suitable for targeting central nervous system (CNS) disorders.

To further explore the therapeutic potential of 2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and support further clinical development.

In conclusion, 2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol (CAS No. 1891135-31-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development in areas such as neurodegenerative diseases and cancer. Continued research and clinical trials will be essential to fully realize its potential as a novel therapeutic agent.